(E)-2-(1-(styrylsulfonyl)piperidin-3-yl)-5-(thiophen-2-yl)-1,3,4-oxadiazole

• IUPAC Name: 2-[1-[(E)-2-phenylethenyl]sulfonylpiperidin-3-yl]-5-thiophen-2-yl-1,3,4-oxadiazole
• InChI: InChI=1S/C19H19N3O3S2/c23-27(24,13-10-15-6-2-1-3-7-15)22-11-4-8-16(14-22)18-20-21-19(25-18)17-9-5-12-26-17/h1-3,5-7,9-10,12-13,16H,4,8,11,14H2/b13-10+
• InChI Key: IPDDDQQWADSBFP-JLHYYAGUSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C=CC2=CC=CC=C2)C3=NN=C(O3)C4=CC=CS4
• Isomeric SMILES: C1CC(CN(C1)S(=O)(=O)/C=C/C2=CC=CC=C2)C3=NN=C(O3)C4=CC=CS4
• Molecular Formula: C19H19N3O3S2
• Molecular Weight: 401.5 g/mol

Description

(E)-2-(1-(styrylsulfonyl)piperidin-3-yl)-5-(thiophen-2-yl)-1,3,4-oxadiazole, also known as LSP1-2111, is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields.

Scientific Research Applications

Biological Activities and Synthesis

• Synthesis and Biological Evaluation : A series of 5-substituted 1,3,4-oxadiazole compounds were synthesized, demonstrating significant biological activities. The compounds exhibited inhibitory effects against butyrylcholinesterase (BChE) enzyme, and molecular docking studies provided insights into their potential binding affinity and orientation within the active sites of human BChE protein, highlighting important amino acid residues involved in ligand stabilization (Khalid et al., 2016).

• Antimicrobial Activity : Novel sulfone-linked bis heterocycles, including oxadiazoles, were prepared and showed pronounced antimicrobial activities against various pathogens, indicating their potential as antimicrobial agents (Padmavathi et al., 2008).

• Antibacterial and Anticancer Agents : Synthesized 1,3,4-oxadiazole derivatives displayed moderate to strong antibacterial activity. Some compounds were identified as potential anticancer agents, highlighting the versatility of these molecules in targeting different biological pathways (Khalid et al., 2016).

• Cytotoxic Activities : A study revealed that sulfonamidomethane pyrrolyl-oxadiazoles/thiadiazoles and pyrazolyl-oxadiazoles/thiadiazoles exhibited notable antimicrobial and cytotoxic activities, underlining their potential as lead compounds in the development of new therapeutic agents (Swapna et al., 2013).

Anticancer Potential

• Evaluation as Anticancer Agents : Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids were synthesized and evaluated for their anticancer potential, showing that some compounds exhibited strong anticancer activities, suggesting their promise as therapeutic agents in cancer treatment (Rehman et al., 2018).